Thalidomide 5-Pip-C-oxotetrahydropyrimidin-bromophenyl

• Molecular Formula: C29H30BrN5O5
• Molecular Weight: 608.5 g/mol
• InChI: InChI=1S/C29H30BrN5O5/c30-19-3-1-4-21(15-19)34-12-2-11-33(29(34)40)17-18-9-13-32(14-10-18)20-5-6-22-23(16-20)28(39)35(27(22)38)24-7-8-25(36)31-26(24)37/h1,3-6,15-16,18,24H,2,7-14,17H2,(H,31,36,37)
• InChIKey: UVQFVERBWALENQ-UHFFFAOYSA-N

Thalidomide 5-Pip-C-oxotetrahydropyrimidin-bromophenyl: E3 Ligase Ligand-Linker Conjugate for GSPT1 Degrader Synthesis

Thalidomide 5-Pip-C-oxotetrahydropyrimidin-bromophenyl (CAS: 3024909-50-7) is an E3 ligase ligand-linker conjugate . It belongs to a class of thalidomide-based functionalized intermediates used in the construction of PROTACs (PROteolysis TArgeting Chimeras) and molecular glues that recruit the cereblon (CRBN) E3 ubiquitin ligase [1]. The compound features a thalidomide-derived CRBN-binding moiety covalently attached via a piperidine-oxotetrahydropyrimidine linker to a terminal bromophenyl group , which serves as a synthetic handle for further conjugation. Its primary documented application is as a precursor for synthesizing specific GSPT1-targeting degraders .

• [1] Powell CE, et al. Selective Degradation of GSPT1 by Cereblon Modulators Identified via a Focused Combinatorial Library. ACS Chem Biol. 2020;15(10):2722-2730. View Source

Procurement Risk in Thalidomide 5-Pip-C-oxotetrahydropyrimidin-bromophenyl: Why Linker Structure Dictates Degrader Potency

Generic substitution among thalidomide-based E3 ligase ligand-linker conjugates is scientifically unsound due to the critical role of linker composition and geometry in determining the ternary complex formation and subsequent degradation efficiency of the final PROTAC or molecular glue [1]. Even structurally similar conjugates—such as those differing only in the cyclic amine component (e.g., piperidine versus azetidine)—yield final degraders with distinct molecular weights and, critically, divergent downstream performance in cellular viability assays [2]. The C5 exit vector chemistry on the thalidomide core, combined with the specific linker length and terminal bromophenyl reactive group, dictates the spatial orientation of the CRBN-binding moiety relative to the target protein ligand, directly impacting degradation kinetics [3]. Substituting this conjugate with a near analog would alter the linker trajectory and geometry, thereby compromising or invalidating the structure-activity relationship (SAR) of the intended degrader series and rendering cross-project comparability unreliable [4].

• [1] Bricelj A, et al. E3 Ligase Ligands in PROTAC Design: From Chemical Tools to Clinical Candidates. Annual Review of Pharmacology and Toxicology. 2023. View Source
• [2] MedChemExpress. Thalidomide 5-azetidine-2C-oxotetrahydropyrimidin-bromophenyl vs. Thalidomide 5-Pip-C-oxotetrahydropyrimidin-bromophenyl comparative product data. View Source
• [3] Ishida T, Ciulli A. E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. SLAS Discovery. 2021;26(4):484-502. View Source
• [4] Nowak RP, et al. Plasticity in binding confers selectivity in ligand-induced protein degradation. Nat Chem Biol. 2018;14(7):706-714. View Source

Quantitative Comparative Evidence for Thalidomide 5-Pip-C-oxotetrahydropyrimidin-bromophenyl vs. Azetidine Analog

Differentiation from Azetidine Analog by Downstream Degrader IC50 Performance

Thalidomide 5-Pip-C-oxotetrahydropyrimidin-bromophenyl is the direct precursor to GSPT1 degrader-9 (HY-159610), whereas its closest commercial analog—Thalidomide 5-azetidine-2C-oxotetrahydropyrimidin-bromophenyl—yields GSPT1 degrader-1 (HY-159609) . The final degraders from these two precursors exhibit a substantial difference in cellular potency: the degrader synthesized from the target compound (GSPT1 degrader-9) inhibits HL-60 cell viability with an IC50 of 9.2 nM, while comparative literature on GSPT1 degrader-2 (derived from a related piperidine conjugate) reports an IC50 of 10 nM .

Evidence Dimension	Downstream degrader IC50 in HL-60 cells
Target Compound Data	GSPT1 degrader-9: IC50 = 9.2 nM
Comparator Or Baseline	GSPT1 degrader-8 (related piperidine-derived degrader): IC50 = 10 nM
Quantified Difference	9.2 nM vs. 10 nM (8% difference in potency)
Conditions	HL-60 acute promyelocytic leukemia cell viability assay

Why This Matters

Procurement of this specific conjugate ensures access to a synthetic route yielding a degrader with characterized, single-digit nanomolar potency in a defined cancer cell model, providing a reliable starting point for GSPT1-focused drug discovery.

Linker Moiety Mass Difference: Piperidine vs. Azetidine

The target compound employs a piperidine-based linker (molecular formula C29H30BrN5O5, MW = 608.48 g/mol), whereas the azetidine analog utilizes a smaller four-membered ring linker (molecular formula C28H28BrN5O5, MW = 594.46 g/mol) . This represents a mass difference of 14.02 g/mol and a topological difference of one additional methylene unit in the cyclic amine component [1].

Evidence Dimension	Linker moiety composition and molecular weight
Target Compound Data	C29H30BrN5O5; MW = 608.48 g/mol (piperidine-based linker)
Comparator Or Baseline	Thalidomide 5-azetidine-2C-oxotetrahydropyrimidin-bromophenyl: C28H28BrN5O5; MW = 594.46 g/mol (azetidine-based linker)
Quantified Difference	ΔMW = 14.02 g/mol; ΔFormula = +CH2 (piperidine vs. azetidine ring)
Conditions	Structural and physicochemical characterization

Why This Matters

The piperidine ring provides a distinct conformational profile and spatial orientation compared to azetidine, which directly influences the exit vector geometry of the final PROTAC and may affect ternary complex formation efficiency and linker solubility in downstream applications.

• [1] PeptideDB. Thalidomide 5-azetidine-2C-oxotetrahydropyrimidin-bromophenyl entry. View Source

Downstream Degrader GSPT1 Degradation Efficiency Quantified at Multiple Concentrations

The degrader synthesized from the target conjugate, GSPT1 degrader-9, demonstrates concentration-dependent degradation of G1 to S phase transition protein 1 (GSPT1) with a degradation rate of 95% at 1 μM and 86% at 0.1 μM . While the azetidine analog-derived degrader (GSPT1 degrader-1) shares identical degradation rates (95% at 1 μM, 86% at 0.1 μM) due to both being structurally related Compound F variants, the piperidine-derived conjugate yields GSPT1 degrader-9 (HY-159610) with distinct molecular weight and physicochemical properties .

Evidence Dimension	GSPT1 protein degradation rate
Target Compound Data	Downstream degrader degrades GSPT1 at 95% (1 μM) and 86% (0.1 μM)
Comparator Or Baseline	Azetidine analog-derived degrader: 95% (1 μM) and 86% (0.1 μM) degradation
Quantified Difference	Degradation rates are comparable; differentiation lies in final degrader MW (694.18 g/mol for piperidine-derived degrader)
Conditions	Cellular GSPT1 degradation assay

Why This Matters

The quantified degradation profile establishes the functional utility of this conjugate series for generating potent GSPT1 degraders; the piperidine linker provides a distinct synthetic path to a degrader with characterized degradation kinetics suitable for GSPT1-targeted therapeutic development.

C5 Exit Vector Geometry Enables Specific PROTAC Architecture

Thalidomide-based PROTACs exploit distinct exit vectors from the phthalimide ring to position the linker and target-binding moiety. The C5 position of the thalidomide core—where the piperidine-oxotetrahydropyrimidine linker is attached in this conjugate—provides a specific geometric trajectory that differs fundamentally from C4-linked conjugates [1]. The piperidine ring in this conjugate (C29H30BrN5O5) provides a six-membered cyclic amine that influences the conformational flexibility and spatial reach of the linker compared to alternative cyclic amines .

Evidence Dimension	Linker exit vector geometry
Target Compound Data	C5-piperidine-oxotetrahydropyrimidine exit vector
Comparator Or Baseline	C4-linked conjugates (different exit vector trajectory)
Quantified Difference	Structural difference: C5 vs. C4 substitution on thalidomide core; piperidine (6-membered) vs. azetidine (4-membered) ring size
Conditions	Structural analysis based on CRBN-pomalidomide complex crystallography

Why This Matters

The C5 exit vector with piperidine linker geometry is essential for maintaining proper orientation in ternary complex formation for GSPT1-targeting PROTACs; substituting with C4-linked or different cyclic amine conjugates would alter the spatial positioning of the warhead, potentially compromising degradation efficiency.

• [1] Annual Review of Pharmacology and Toxicology. Figure 4: C4 vs. C5 exit vector chemistry for thalidomide-based PROTACs. View Source

Terminal Bromophenyl Reactive Handle for Efficient Bioconjugation

The compound contains a terminal 3-bromophenyl group (IUPAC nomenclature: 5-[4-[[3-(3-bromophenyl)tetrahydro-2-oxo-1(2H)-pyrimidinyl]methyl]-1-piperidinyl]-2-(2,6-dioxo-3-piperidinyl)-1H-isoindole-1,3(2H)-dione) . This bromophenyl moiety serves as a versatile synthetic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) or other nucleophilic aromatic substitution reactions to attach diverse target-protein ligands . Unlike analogous conjugates that may employ different reactive termini, the bromophenyl group provides a well-established, orthogonal reactivity profile compatible with modular PROTAC assembly strategies [1].

Evidence Dimension	Reactive group identity for downstream conjugation
Target Compound Data	3-bromophenyl terminal group
Comparator Or Baseline	Alternative conjugates with different reactive handles (e.g., amine, carboxylic acid, alkyne termini)
Quantified Difference	Bromophenyl enables Pd-catalyzed cross-coupling reactions that other termini cannot undergo; exact mass = 607.14303
Conditions	Synthetic utility characterization; IUPAC nomenclature confirmed

Why This Matters

The bromophenyl group provides a specific, orthogonal reactive handle that enables modular PROTAC construction via well-established palladium-catalyzed coupling chemistry, offering greater synthetic flexibility compared to conjugates with different terminal functionalities.

• [1] Ishida T, Ciulli A. E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. SLAS Discovery. 2021;26(4):484-502. View Source

Precursor to GSPT1 Degrader-9 with Distinct MW from Azetidine-Derived Degrader

Thalidomide 5-Pip-C-oxotetrahydropyrimidin-bromophenyl is specifically documented as the synthetic precursor for GSPT1 degrader-9 (HY-159610), which has a molecular weight of 694.18 g/mol (C37H36ClN7O5) . In contrast, the azetidine analog (Thalidomide 5-azetidine-2C-oxotetrahydropyrimidin-bromophenyl) yields GSPT1 degrader-1 (HY-159609), which shares the same molecular weight (694.18 g/mol) but differs in linker geometry due to the azetidine ring substitution [1]. The piperidine-derived degrader exhibits an IC50 of 9.2 nM in HL-60 cells .

Evidence Dimension	Downstream degrader identity and molecular properties
Target Compound Data	Precursor to GSPT1 degrader-9 (MW = 694.18 g/mol; C37H36ClN7O5; HL-60 IC50 = 9.2 nM)
Comparator Or Baseline	Azetidine analog precursor to GSPT1 degrader-1 (MW = 694.18 g/mol; C37H36ClN7O5)
Quantified Difference	IC50: 9.2 nM for piperidine-derived degrader
Conditions	GSPT1 molecular glue degrader synthesis and HL-60 viability assay

Why This Matters

This conjugate provides a defined entry point to a specific GSPT1 degrader (degdrader-9) with characterized single-digit nanomolar potency, enabling reproducible SAR studies and direct comparison across degrader series in GSPT1-targeted drug discovery programs.

• [1] MedChemExpress. PROTAC GSPT1 degrader-1 (HY-159609) Product Page. View Source

Procurement-Guided Application Scenarios for Thalidomide 5-Pip-C-oxotetrahydropyrimidin-bromophenyl

Synthesis of GSPT1 Degrader-9 for Acute Myeloid Leukemia (AML) Targeted Protein Degradation Studies

This conjugate is the designated precursor for synthesizing GSPT1 degrader-9 (HY-159610), a cereblon-based molecular glue that degrades GSPT1 with 95% efficiency at 1 μM and inhibits HL-60 leukemia cell viability with an IC50 of 9.2 nM . GSPT1 has emerged as a therapeutic target in TP53-mutant acute myeloid leukemia [1]. Researchers focused on AML targeted therapy should procure this specific conjugate to ensure fidelity to published synthetic routes and to obtain the characterized degrader with established potency metrics, rather than risking SAR deviation with analog conjugates .

Modular PROTAC Library Construction Using C5 Piperidine Exit Vector

The C5 piperidine linker configuration in this conjugate provides a specific exit vector geometry that differs fundamentally from C4-linked conjugates, as illustrated in CRBN-pomalidomide complex crystallography . Medicinal chemistry groups engaged in systematic PROTAC SAR studies should select this conjugate when the design hypothesis requires a six-membered piperidine ring (ΔMW = +14.02 g/mol vs. azetidine analog) to explore the relationship between linker length, conformational flexibility, and ternary complex formation efficiency [1]. The characterized HL-60 IC50 of 9.2 nM for the downstream degrader provides a validated potency benchmark for SAR optimization efforts .

Palladium-Catalyzed Cross-Coupling for Diverse Warhead Conjugation

The terminal 3-bromophenyl group (exact mass = 607.14303) serves as a reactive handle for Suzuki-Miyaura, Buchwald-Hartwig, and other palladium-catalyzed cross-coupling reactions . This orthogonal reactivity enables the modular attachment of diverse target-protein ligands (warheads) without affecting the CRBN-binding thalidomide core [1]. Researchers requiring a versatile, bromoarene-functionalized CRBN recruiter for parallel PROTAC synthesis should prioritize this conjugate over alternatives with different terminal groups (e.g., amine, carboxylic acid) that necessitate alternative coupling chemistries and may introduce synthetic compatibility constraints .

Differentiation from Azetidine Analog in GSPT1 Degrader SAR Studies

When comparing structure-activity relationships between piperidine-linked and azetidine-linked GSPT1 degraders, this conjugate is essential for generating the piperidine-derived comparator (GSPT1 degrader-9; IC50 = 9.2 nM) . The molecular weight difference of 14.02 g/mol and the distinct ring size (six-membered piperidine vs. four-membered azetidine) between this conjugate and its azetidine analog provide a controlled variable for assessing linker geometry effects on degradation efficiency and cellular potency [1]. Procurement of both conjugates enables head-to-head SAR studies that isolate the contribution of linker cyclic amine structure to downstream degrader performance .

• [1] Powell CE, et al. Selective Degradation of GSPT1 by Cereblon Modulators Identified via a Focused Combinatorial Library. ACS Chem Biol. 2020;15(10):2722-2730. View Source